Cas no 1421497-71-3 (N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide)

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide is a sulfonamide derivative with a benzofuran moiety, exhibiting potential pharmacological activity due to its unique structural features. The compound combines a 2,3-dihydrobenzofuran core, known for its bioactivity, with a hydroxylethyl sulfonamide group, enhancing its binding affinity and selectivity. The 3-methylphenyl substitution further modulates its physicochemical properties, improving stability and bioavailability. This molecule is of interest in medicinal chemistry for its potential as a scaffold in drug discovery, particularly for targeting enzymes or receptors where sulfonamide-based interactions are critical. Its synthetic versatility allows for further derivatization, making it a valuable intermediate in the development of novel therapeutic agents.
N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide structure
1421497-71-3 structure
Product Name:N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide
CAS No:1421497-71-3
MF:C18H21NO4S
MW:347.428643941879
CID:5799542
Update Time:2025-05-27

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide Chemical and Physical Properties

Names and Identifiers

    • N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide
    • Inchi: 1S/C18H21NO4S/c1-13-3-2-4-14(9-13)12-24(21,22)19-11-17(20)15-5-6-18-16(10-15)7-8-23-18/h2-6,9-10,17,19-20H,7-8,11-12H2,1H3
    • InChI Key: BVQHWADMVUYNBG-UHFFFAOYSA-N
    • SMILES: C(C1=CC=CC(C)=C1)S(NCC(C1C=C2C(=CC=1)OCC2)O)(=O)=O

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide Pricemore >>

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Additional information on N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide

Comprehensive Overview of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 1421497-71-3)

N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide, with the CAS number 1421497-71-3, is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound belongs to the class of methanesulfonamide derivatives, which are known for their diverse biological activities. The unique structural features of this molecule, including the dihydrobenzofuran and hydroxyethyl moieties, contribute to its potential applications in drug discovery and development.

In recent years, the scientific community has shown growing interest in sulfonamide-based compounds due to their versatility in medicinal chemistry. N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide stands out for its potential as a therapeutic agent, particularly in targeting specific enzymatic pathways. Researchers are exploring its role in modulating protein-protein interactions and signal transduction, which are critical in diseases like cancer and neurodegenerative disorders.

The synthesis of CAS No. 1421497-71-3 involves multi-step organic reactions, including sulfonylation and hydroxyethylation, to achieve the desired molecular framework. Its chemical stability and solubility profile make it suitable for further pharmacological evaluations. Additionally, the presence of the 3-methylphenyl group enhances its lipophilicity, which is a desirable property for blood-brain barrier penetration in central nervous system (CNS) drug development.

One of the most searched questions related to this compound is: "What are the potential applications of N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide in drug discovery?" Current studies suggest its relevance in kinase inhibition and receptor modulation, making it a candidate for targeted therapy. Its mechanism of action is under investigation, with preliminary data indicating interactions with G-protein-coupled receptors (GPCRs) and ion channels.

Another trending topic is the structure-activity relationship (SAR) of CAS No. 1421497-71-3. Researchers are optimizing its scaffold to improve bioavailability and selectivity. The dihydrobenzofuran ring, in particular, is being studied for its role in enhancing binding affinity to biological targets. This aligns with the broader interest in heterocyclic compounds as drug-like molecules.

From an SEO perspective, keywords like "methanesulfonamide derivatives", "dihydrobenzofuran applications", and "hydroxyethyl sulfonamide synthesis" are highly relevant. These terms reflect the compound's chemical properties and research applications, making this content valuable for scientists and industry professionals. The inclusion of long-tail keywords such as "N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide uses" further enhances searchability.

In conclusion, N-[2-(2,3-dihydro-1-benzofuran-5-yl)-2-hydroxyethyl]-1-(3-methylphenyl)methanesulfonamide (CAS No. 1421497-71-3) represents a promising compound in modern pharmaceutical research. Its unique chemical structure and potential biological activities make it a subject of ongoing investigation. As the demand for novel therapeutics grows, this compound could play a pivotal role in addressing unmet medical needs.

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